Cas no 515847-56-0 (1-ethyl-4-nitro-n-(1,2-oxazol-3-yl)-1h-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-4-nitro-n-(1,2-oxazol-3-yl)-1h-pyrazole-3-carboxamide
• CAS No: 515847-56-0
• MF: C₉H₉N₅O₄
• MW: 251.198860883713
• CID: 935587
• PubChem ID: 3631380
• Update Time: 2025-04-19

1-ethyl-4-nitro-n-(1,2-oxazol-3-yl)-1h-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-nitro-n-(1,2-oxazol-3-yl)-1h-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide,1-ethyl-N-3-isoxazolyl-4-nitro-(9CI)
• STK317318
• DB-323022
• 515847-56-0
• AKOS003745628
• 1H-PYRAZOLE-3-CARBOXAMIDE, 1-ETHYL-N-3-ISOXAZOLYL-4-NITRO-
• 1-ETHYL-N-(3-ISOXAZOLYL)-4-NITRO-1H-PYRAZOLE-3-CARBOXAMIDE

• Inchi： 1S/C9H9N5O4/c1-2-13-5-6(14(16)17)8(11-13)9(15)10-7-3-4-18-12-7/h3-5H,2H2,1H3,(H,10,12,15)
• InChI Key： CUORWQHHEJHMJL-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(CC)N=1)[N+](=O)[O-])NC1C=CON=1

Computed Properties

• Exact Mass: 251.06545379g/mol
• Monoisotopic Mass: 251.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 119Ų